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Compound of Interest

Compound Name: L-Alanine-2-13C,15N

Cat. No.: B12419846

This document provides comprehensive safety and logistical guidance for the proper disposal
of L-Alanine-2-13C,15N, a stable isotope-labeled amino acid. The following procedures are
designed for researchers, scientists, and drug development professionals to ensure safe
handling and compliance with standard laboratory practices.

l. Product Identification and Properties

A summary of the key quantitative data for L-Alanine-2-13C,15N is presented below for easy
reference.

Property Value

CAS Number 285977-86-8[1]
Molecular Formula CH33CH(**NH2)CO2H
Molecular Weight 91.08 g/mol [1]
Appearance Solid

Melting Point 314.5 °C (decomposes)
Solubility Soluble in water[2]

Il. Safety and Handling Precautions
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While L-Alanine-2-13C,15N is not classified as a hazardous substance, adherence to good
industrial hygiene and safety practices is essential.

Personal Protective Equipment (PPE):

o Eye Protection: Wear safety glasses with side-shields.

e Hand Protection: Use compatible chemical-resistant gloves.

o Body Protection: A standard laboratory coat is recommended.
Handling:

Avoid inhalation of dust.

Prevent contact with skin and eyes.

Wash hands thoroughly after handling.

Keep away from food and drink.

lll. Step-by-Step Disposal Protocol

The following protocol outlines the recommended procedure for the disposal of L-Alanine-2-
13C,15N and associated materials. This process is designed to be straightforward and
compliant with general laboratory waste management principles.

Experimental Workflow for Disposal:
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L-Alanine-2-13C,15N Disposal Workflow

Step 1: Waste Segregation

Unused/Expired L-Alanine-2-13C,15N Contaminated Labware (Gloves, Wipers, etc.)

Step 2: Containment

Seal solid waste in a clearly labeled, compatible container. Place contaminated labware in a designated solid waste container.

Step 3: Final Disposal

Consult and follow your institution's specific chemical waste disposal guidelines.

Arrange for pickup by your institution's Environmental Health and Safety (EHS) department or designated waste handler.

Click to download full resolution via product page

Caption: Workflow for the proper segregation, containment, and disposal of L-Alanine-2-
13C,15N waste.

Detailed Methodologies:

+ Waste Identification and Segregation:

o Solid Waste: Collect any unused, expired, or waste L-Alanine-2-13C,15N powder.

o Contaminated Materials: Gather any disposable materials that have come into direct
contact with the compound, such as gloves, weighing paper, and wipers.
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e Packaging and Labeling:

o Place the solid L-Alanine-2-13C,15N waste into a securely sealed container made of a
compatible material.

o Clearly label the container with the full chemical name: "L-Alanine-2-13C,15N" and the
CAS number: "285977-86-8".

o Collect contaminated labware in a designated solid chemical waste container.

e Storage:

o Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials.

» Final Disposal:

o Itis imperative to consult your institution's specific guidelines for chemical waste disposal.

o Typically, non-hazardous solid chemical waste is collected by the institution's
Environmental Health and Safety (EHS) department or a licensed chemical waste
contractor.

o Do not dispose of L-Alanine-2-13C,15N down the drain or in the regular trash unless
explicitly permitted by your institution's policies.

Spill Management:

 In the event of a spill, sweep up the solid material carefully to avoid creating dust.

o Place the spilled material and any contaminated cleaning materials into a sealed container
for disposal as chemical waste.

o Ventilate the area of the spill.

By adhering to these procedures, laboratory professionals can ensure the safe and responsible
disposal of L-Alanine-2-13C,15N, fostering a secure research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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